Cas no 1215511-11-7 (N-Methyl-4-aminobutyric Acid-d3)

• Product name: N-Methyl-4-aminobutyric Acid-d3
• CAS No: 1215511-11-7
• MF: C₅H₁₁NO₂
• MW: 120.164826631546
• CID: 1063431
• PubChem ID: 46782184

N-Methyl-4-aminobutyric Acid-d3 Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-aminobutyric Acid-d3
• N-Methyl-4-aminobuty
• 4-(trideuteriomethylamino)butanoic acid
• J-004522
• 1215511-11-7
• AKOS030243090
• DTXSID80676025
• 4-[(~2~H_3_)Methylamino]butanoic acid

• Inchi： InChI=1S/C5H11NO2/c1-6-4-2-3-5(7)8/h6H,2-4H2,1H3,(H,7,8)/i1D3
• InChI Key： AOKCDAVWJLOAHG-FIBGUPNXSA-N
• SMILES： CNCCCC(=O)O

Computed Properties

• Exact Mass: 120.09800
• Monoisotopic Mass: 120.097808831g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: 145-148°C
• PSA: 49.33000
• LogP: 0.46150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives